Cas no 22404-20-2 (Benzenesulfonylfluoride,4-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]-)

• Product name: Benzenesulfonylfluoride,4-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]-
• CAS No: 22404-20-2
• MF: C₂₁H₁₉FN₆O₅S
• MW: 486.47616
• CID: 263208
• PubChem ID: 135457259

Benzenesulfonylfluoride,4-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride,4-[[[3-[4-(2-amino-1,6-dihydro-6-oxo-9H-purin-9-yl)phenoxy]propyl]amino]carbonyl]-
• 4-[3-[4-(2-amino-6-oxo-3H-purin-9-yl)phenoxy]propylcarbamoyl]benzenesulfonyl fluoride
• AC1L7D4E
• NSC210371
• NSC-210371
• DTXSID70308904
• 22404-20-2

• Inchi： InChI=1S/C21H19FN6O5S/c22-34(31,32)16-8-2-13(3-9-16)19(29)24-10-1-11-33-15-6-4-14(5-7-15)28-12-25-17-18(28)26-21(23)27-20(17)30/h2-9,12H,1,10-11H2,(H,24,29)(H3,23,26,27,30)
• InChI Key： HHOZTMWSEFQMKM-UHFFFAOYSA-N
• SMILES： C(COC1=CC=C(N2C=NC3C(N=C(NC2=3)N)=O)C=C1)CNC(C1=CC=C(S(F)(=O)=O)C=C1)=O

Computed Properties

• Exact Mass: 486.11237
• Monoisotopic Mass: 486.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 881
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 166Ų

Experimental Properties

• Density: 1.58
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.71
• PSA: 157.77
• LogP: 3.60100